Cas no 2138518-52-0 (3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid)

• Product Name: 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid
• CAS No: 2138518-52-0
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 4641255
• PubChem ID: 132353832
• Update Time: 2025-06-15

3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C10H18O4/c1-4-13-10(14-5-2)6-9(3,7-10)8(11)12/h4-7H2,1-3H3,(H,11,12)
• InChI Key： BVAJHKBAAMMTBK-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CC(OCC)(OCC)C1

Additional information on 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 3,3-Diethoxy-1-methylcyclobutane-1-carboxylic Acid (CAS: 2138518-52-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid (CAS: 2138518-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, synthetic chemistry, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, scalable synthesis route for this compound, highlighting its potential for large-scale production. The researchers employed a multi-step process involving cyclobutane ring formation followed by functionalization, achieving high yields and purity. This advancement is particularly significant for pharmaceutical applications where consistent quality and scalability are critical.

In the realm of drug discovery, 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid has been investigated as a building block for novel bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The results indicated that derivatives of this compound exhibited moderate to high inhibitory activity, suggesting its utility in developing new anti-inflammatory agents. Further structural-activity relationship (SAR) studies are underway to optimize these derivatives for enhanced efficacy and selectivity.

Another promising application of 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid lies in its role as a chiral auxiliary in asymmetric synthesis. Researchers have utilized its rigid cyclobutane framework to induce stereoselectivity in various catalytic reactions, as reported in a recent publication in ACS Catalysis (2023). The study demonstrated that this compound could effectively control the stereochemical outcome of key transformations, enabling the synthesis of enantiomerically pure compounds with potential pharmaceutical relevance.

Beyond its synthetic and therapeutic potential, 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid has also been explored for its physicochemical properties. A study in the Journal of Physical Chemistry (2023) investigated its conformational dynamics and stability under different conditions, providing valuable insights for formulation development. The findings suggested that the compound exhibits remarkable stability in aqueous solutions, making it suitable for various drug delivery systems.

In conclusion, the growing body of research on 3,3-diethoxy-1-methylcyclobutane-1-carboxylic acid (CAS: 2138518-52-0) underscores its versatility and potential in chemical biology and pharmaceutical sciences. From its role as a synthetic intermediate to its applications in drug discovery and asymmetric catalysis, this compound continues to inspire innovative research. Future studies are expected to further explore its biological activities and expand its utility in developing novel therapeutics and materials.